molecular formula C5H3BrN2S B6235559 7-bromoimidazo[4,3-b][1,3]thiazole CAS No. 208722-28-5

7-bromoimidazo[4,3-b][1,3]thiazole

Cat. No. B6235559
CAS RN: 208722-28-5
M. Wt: 203.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“7-bromoimidazo[4,3-b][1,3]thiazole” is a chemical compound with the molecular formula C5H3BrN2S and a molecular weight of 203.06 . It is part of the thiazole family, which are heterocyclic compounds that contain both sulfur and nitrogen .


Synthesis Analysis

While specific synthesis methods for “7-bromoimidazo[4,3-b][1,3]thiazole” were not found, there are general methods for synthesizing thiazole derivatives. For instance, a series of 1,3,4-thiadiazole derivatives were synthesized using N - (4-nitrophenyl)acetohydrazonoyl bromide and 1- [3,5-dimethyl-1- (4-nitrophenyl)-1 H -pyrazol-4-yl]ethan-1-one as starting materials .


Molecular Structure Analysis

The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .


Physical And Chemical Properties Analysis

“7-bromoimidazo[4,3-b][1,3]thiazole” is a chemical compound with the molecular formula C5H3BrN2S and a molecular weight of 203.06 . More specific physical and chemical properties were not found in the retrieved papers.

Mechanism of Action

While the specific mechanism of action for “7-bromoimidazo[4,3-b][1,3]thiazole” is not available, thiazole derivatives are known to disrupt processes related to DNA replication, which allows them to inhibit replication of both bacterial and cancer cells .

Future Directions

Thiazole derivatives, including “7-bromoimidazo[4,3-b][1,3]thiazole”, could be further explored for their potential as antimicrobial, antifungal, anti-inflammatory, antioxidant, and antiproliferative agents . Future research could also focus on developing more efficient synthesis methods and investigating the specific mechanisms of action of these compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromoimidazo[4,3-b][1,3]thiazole involves the reaction of 2-bromo-1-chloroethanone with 2-mercaptoimidazole, followed by cyclization with sodium hydroxide.", "Starting Materials": [ "2-bromo-1-chloroethanone", "2-mercaptoimidazole", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-bromo-1-chloroethanone is reacted with 2-mercaptoimidazole in the presence of a base such as sodium hydroxide.", "Step 2: The resulting intermediate is cyclized by heating with sodium hydroxide to form 7-bromoimidazo[4,3-b][1,3]thiazole.", "Step 3: The product is purified by recrystallization or column chromatography." ] }

CAS RN

208722-28-5

Molecular Formula

C5H3BrN2S

Molecular Weight

203.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.